Cas no 160237-80-9 (Pyrimidine,2-chloro-5-octyl-)
Pyrimidine,2-chloro-5-octyl- structure
Product Name:Pyrimidine,2-chloro-5-octyl-
CAS No:160237-80-9
MF:C12H19ClN2
MW:226.745661973953
CID:109458
PubChem ID:53424473
Update Time:2025-04-18
Pyrimidine,2-chloro-5-octyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine,2-chloro-5-octyl-
- 2-chloro-5-octylpyrimidine
- DTXSID10698513
- 160237-80-9
-
- Inchi: 1S/C12H19ClN2/c1-2-3-4-5-6-7-8-11-9-14-12(13)15-10-11/h9-10H,2-8H2,1H3
- InChI Key: PMJWHOKKOIBOPT-UHFFFAOYSA-N
- SMILES: ClC1=NC=C(C=N1)CCCCCCCC
Computed Properties
- Exact Mass: 226.12387
- Monoisotopic Mass: 226.1236763g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Pyrimidine,2-chloro-5-octyl- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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